N-(butan-2-yl)-1-(4-chlorophenyl)methanesulfonamide

• IUPAC Name: N-butan-2-yl-1-(4-chlorophenyl)methanesulfonamide
• InChI: InChI=1S/C11H16ClNO2S/c1-3-9(2)13-16(14,15)8-10-4-6-11(12)7-5-10/h4-7,9,13H,3,8H2,1-2H3
• InChI Key: KJZOLWMRMRLSAQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NS(=O)(=O)CC1=CC=C(C=C1)Cl
• Molecular Formula: C11H16ClNO2S
• Molecular Weight: 261.77 g/mol

Description

N-(butan-2-yl)-1-(4-chlorophenyl)methanesulfonamide is a chemical compound characterized by the presence of a butan-2-yl group, a 4-chlorophenyl group, and a methanesulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(butan-2-yl)-1-(4-chlorophenyl)methanesulfonamide typically involves the reaction of 4-chlorobenzylamine with butan-2-yl methanesulfonate under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as dichloromethane or toluene, and a base, such as triethylamine or sodium hydroxide, to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve a continuous flow process to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters, such as temperature, pressure, and reactant concentrations, can optimize the production process.

Chemical Reactions Analysis

Types of Reactions

N-(butan-2-yl)-1-(4-chlorophenyl)methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can convert the sulfonamide group to an amine group.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonamide group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines, thiols, or alcohols can be used in substitution reactions.

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted sulfonamides.

Scientific Research Applications

N-(butan-2-yl)-1-(4-chlorophenyl)methanesulfonamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(butan-2-yl)-1-(4-chlorophenyl)methanesulfonamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• N-(butan-2-yl)-2-{[(4-chlorophenyl)methyl]amino}acetamide
• N-(butan-2-yl)-2-[(4-chlorophenyl)amino]acetamide

Uniqueness

N-(butan-2-yl)-1-(4-chlorophenyl)methanesulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it valuable for specific applications.